2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(2-chlorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-9-6-7-10(12(8-9)14(16)17)11-4-2-3-5-13(11)15/h2-8H,1H3,(H,16,17)
• InChI Key: SJDGXSBYCHDKMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=CC=C2Cl)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID20681390
• Molecular Weight: 262.69 g/mol
• CAS RN: 1182775-53-6

Description

2-(2-Chlorophenyl)-5-methoxybenzoic acid, or 5-chloro-2-methoxybenzoic acid (5-CMA), is a synthetic derivative of benzoic acid, a naturally occurring carboxylic acid. 5-CMA is a widely used reagent in organic chemistry and is found in many products, including pharmaceuticals, plastics, dyes, and other industrial compounds. 5-CMA has been studied extensively for its ability to act as a catalyst in various reactions and its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% is not entirely understood. However, it is believed that the presence of the two chlorine atoms in the molecule allows for the formation of a complex between the 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% molecule and the substrate molecule. This complex is believed to be responsible for the catalytic activity of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% are not fully understood. However, it is believed that 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% may have some effects on the body, such as the inhibition of certain enzymes and the stimulation of certain metabolic pathways. In addition, 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% has been shown to have some anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The use of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% in laboratory experiments has several advantages. First, it is relatively easy to synthesize and is readily available. Second, it is a relatively inexpensive reagent. Third, it is a relatively stable compound, making it suitable for use in long-term experiments. Finally, it is a relatively non-toxic compound, making it safe to handle in the laboratory.
However, there are some limitations to the use of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% in laboratory experiments. First, it is not very soluble in water, making it difficult to use in aqueous solutions. Second, it is relatively unstable in the presence of light and heat, making it unsuitable for use in experiments involving high temperatures or exposure to light. Third, it is not very effective as a catalyst for some reactions, making it unsuitable for use in certain experiments.

Future Directions

There are several potential future directions for the use of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% in scientific research. First, it could be used to synthesize new organic compounds, such as polymers and pharmaceuticals. Second, it could be used to analyze existing compounds, such as determining their structure or analyzing their properties. Third, it could be used to develop new catalysts for organic synthesis. Fourth, it could be used to study the biochemical and physiological effects of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% on the body. Finally, it could be used to develop new methods for the synthesis of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95%.

Synthesis Methods

The synthesis of 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% is relatively straightforward and can be achieved through several different methods. One of the most common methods involves the reaction of 2-chloro-5-methoxybenzaldehyde with sodium hydroxide. This reaction produces sodium 2-chloro-5-methoxybenzoate, which is then reacted with hydrochloric acid to produce 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95%. Other methods of synthesis include the reaction of 2-chloro-5-methoxybenzaldehyde with aqueous sodium hydroxide and the reaction of 2-chloro-5-methoxybenzaldehyde with sodium bicarbonate.

Scientific Research Applications

2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of new organic compounds and the analysis of existing compounds. 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% has been used as a catalyst in organic synthesis, as a reagent in the synthesis of polymers, and as a reagent in the synthesis of pharmaceuticals. In addition, 2-(2-Chlorophenyl)-5-methoxybenzoic acid, 95% has been used in the analysis of existing compounds, such as the determination of the structure of a given compound or the analysis of the properties of a given compound.